Cas no 1864081-89-9 (1-(Oxan-4-yl)-2-azaspiro[3.3]heptane)
1-(Oxan-4-yl)-2-azaspiro[3.3]heptane Chemical and Physical Properties
Names and Identifiers
-
- 1-(oxan-4-yl)-2-azaspiro[3.3]heptane
- 3-(oxan-4-yl)-2-azaspiro[3.3]heptane
- E72930
- 1-(Oxan-4-yl)-2-azaspiro[3.3]heptane
-
- MDL: MFCD29762931
- Inchi: 1S/C11H19NO/c1-4-11(5-1)8-12-10(11)9-2-6-13-7-3-9/h9-10,12H,1-8H2
- InChI Key: WQPCDQSIEYKCNU-UHFFFAOYSA-N
- SMILES: O1CCC(CC1)C1C2(CN1)CCC2
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 194
- XLogP3: 1.4
- Topological Polar Surface Area: 21.3
1-(Oxan-4-yl)-2-azaspiro[3.3]heptane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN0376-100MG |
1-(oxan-4-yl)-2-azaspiro[3.3]heptane |
1864081-89-9 | 95% | 100MG |
¥ 891.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN0376-250MG |
1-(oxan-4-yl)-2-azaspiro[3.3]heptane |
1864081-89-9 | 95% | 250MG |
¥ 1,425.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN0376-500MG |
1-(oxan-4-yl)-2-azaspiro[3.3]heptane |
1864081-89-9 | 95% | 500MG |
¥ 2,376.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN0376-1G |
1-(oxan-4-yl)-2-azaspiro[3.3]heptane |
1864081-89-9 | 95% | 1g |
¥ 3,557.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN0376-5G |
1-(oxan-4-yl)-2-azaspiro[3.3]heptane |
1864081-89-9 | 95% | 5g |
¥ 10,672.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN0376-10G |
1-(oxan-4-yl)-2-azaspiro[3.3]heptane |
1864081-89-9 | 95% | 10g |
¥ 17,787.00 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1550942-500mg |
1-(Tetrahydro-2H-pyran-4-yl)-2-azaspiro[3.3]Heptane |
1864081-89-9 | 98% | 500mg |
¥5688 | 2023-03-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1550942-1g |
1-(Tetrahydro-2H-pyran-4-yl)-2-azaspiro[3.3]Heptane |
1864081-89-9 | 98% | 1g |
¥7706 | 2023-03-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1550942-5g |
1-(Tetrahydro-2H-pyran-4-yl)-2-azaspiro[3.3]Heptane |
1864081-89-9 | 98% | 5g |
¥21092 | 2023-03-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1550942-10g |
1-(Tetrahydro-2H-pyran-4-yl)-2-azaspiro[3.3]Heptane |
1864081-89-9 | 98% | 10g |
¥36481 | 2023-03-01 |
1-(Oxan-4-yl)-2-azaspiro[3.3]heptane Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on 1-(Oxan-4-yl)-2-azaspiro[3.3]heptane
Professional Introduction to Compound with CAS No. 1864081-89-9 and Product Name: 1-(Oxan-4-yl)-2-azaspiro[3.3]heptane
The compound identified by the CAS number 1864081-89-9 and the product name 1-(Oxan-4-yl)-2-azaspiro[3.3]heptane represents a fascinating molecule with significant potential in the field of pharmaceutical chemistry and medicinal research. This spirocyclic azapeptide derivative has garnered attention due to its unique structural features and promising biological activities, making it a subject of intense study in academic and industrial laboratories.
At the core of this compound's structure lies a spirocyclic framework, which combines a seven-membered azacycloalkane ring with an oxygen-containing heterocycle. This spiro arrangement introduces rigidity to the molecule, which can be crucial for binding to biological targets with high specificity. The 1-(Oxan-4-yl) moiety, an ethylene oxide derivative, adds another layer of complexity, potentially influencing solubility and metabolic stability. The presence of an azaspiro structure suggests that this compound may exhibit properties similar to other spirocyclic compounds known for their bioactivity.
Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such molecules with greater accuracy. Studies using molecular docking simulations have indicated that 1-(Oxan-4-yl)-2-azaspiro[3.3]heptane could interact with various protein targets, including enzymes and receptors involved in critical biological pathways. This has sparked interest in exploring its potential as a lead compound for drug discovery programs targeting neurological disorders, inflammation, and other diseases.
In particular, the azaspiro scaffold has been increasingly recognized for its ability to modulate biological processes. The spirocyclic core provides a stable platform for further derivatization, allowing chemists to fine-tune the pharmacophoric features of the molecule. Researchers have been experimenting with different substituents on the 1-(Oxan-4-yl) part of the molecule to enhance its bioavailability and target specificity. These modifications have led to several novel analogs that show improved pharmacokinetic profiles in preclinical studies.
The oxygen-containing heterocycle in 1-(Oxan-4-yl)-2-azaspiro[3.3]heptane also plays a crucial role in determining its chemical reactivity and interactions with biological systems. Functional groups such as hydroxyl or ether linkages can participate in hydrogen bonding or other non-covalent interactions, which are essential for effective binding to biological targets. This has made it a valuable scaffold for designing molecules that can interact with proteins or nucleic acids in a highly specific manner.
One of the most exciting aspects of this compound is its potential application in developing treatments for neurological disorders. The spirocyclic structure mimics natural products found in certain plants and marine organisms, which are known for their therapeutic properties. By leveraging these natural templates, researchers aim to create new drugs that can cross the blood-brain barrier more effectively than existing treatments. Preliminary studies suggest that derivatives of 1-(Oxan-4-yl)-2-azaspiro[3.3]heptane could have neuroprotective effects, making them candidates for treating conditions such as Alzheimer's disease or Parkinson's disease.
The synthesis of 1-(Oxan-4-yl)-2-azaspiro[3.3]heptane presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires precise control over reaction conditions to ensure high yield and purity. However, recent advances in synthetic methodologies have made it possible to construct such complex molecules more efficiently than ever before. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been particularly useful in building enantiomerically pure spirocyclic compounds like this one.
As research continues, the potential applications of 1-(Oxan-4-yl)-2-azaspiro[3.3]heptane are likely to expand further. The combination of its unique structural features and promising biological activities makes it an attractive candidate for drug development programs across multiple therapeutic areas. Collaborative efforts between academic researchers and pharmaceutical companies are essential to translate these findings into tangible therapeutic benefits for patients worldwide.
In conclusion, the compound with CAS number 1864081-89-9 and product name 1-(Oxan-4-yl)-2-azaspiro[3.3]heptane represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable tool for drug discovery and development. As research progresses, we can expect to see more derivatives of this compound entering clinical trials and eventually reaching patients who need them most.
1864081-89-9 (1-(Oxan-4-yl)-2-azaspiro[3.3]heptane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)